Cas no 155372-96-6 (2-Amino-1-methyl-1H-imidazole-4-carbonitrile)

2-Amino-1-methyl-1H-imidazole-4-carbonitrile structure
155372-96-6 structure
Product Name:2-Amino-1-methyl-1H-imidazole-4-carbonitrile
CAS No:155372-96-6
MF:C5H6N4
MW:122.12793970108
CID:106963
Update Time:2023-08-02

2-Amino-1-methyl-1H-imidazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole-4-carbonitrile,2-amino-1-methyl-
    • 1H-Imidazole-4-carbonitrile,2-amino-1-methyl-(9CI)
    • 2-amino-1-methyl-1H-imidazole-4-carbonitrile
    • 2-Amino-1-methyl-1H-imidazole-4-carbonitrile
    • Inchi: 1S/C5H6N4/c1-9-3-4(2-6)8-5(9)7/h3H,1H3,(H2,7,8)
    • InChI Key: YJFVJRSOTFLBCF-UHFFFAOYSA-N
    • SMILES: N1(C)C=C(C#N)N=C1N

Computed Properties

  • Exact Mass: 122.059
  • Monoisotopic Mass: 122.059
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 146
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 67.6
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